SLB1122168 formic

• Molecular Formula: C23H37N3O3
• Molecular Weight: 403.6 g/mol
• InChI: InChI=1S/C22H35N3O.CH2O2/c1-2-3-4-5-6-7-8-9-10-18-11-12-21-20(15-18)25-22(26-21)24-17-19-13-14-23-16-19;2-1-3/h11-12,15,19,23H,2-10,13-14,16-17H2,1H3,(H,24,25);1H,(H,2,3)/t19-;/m1./s1
• InChIKey: ZHKKFJNMFVVOLU-FSRHSHDFSA-N

SLB1122168 formic: Spns2 S1P Release Inhibitor

SLB1122168 formic (compound 33p) is a second-generation small molecule inhibitor of the sphingosine-1-phosphate (S1P) transporter Spinster Homolog 2 (Spns2; SLC63A2) [1]. It is the formate salt of (S)-6-decyl-N-(pyrrolidin-3-ylmethyl)benzo[d]oxazol-2-amine, featuring a 2-aminobenzoxazole scaffold distinct from earlier Spns2 inhibitor chemotypes [2]. The compound exhibits an IC50 of 94 ± 6 nM for inhibition of Spns2-mediated S1P release in vitro [2]. In vivo administration results in dose-dependent reduction of circulating lymphocytes without altering plasma S1P levels .

Chemical probe for Spns2-mediated S1P transport research

Reported to decouple lymphopenia from plasma S1P modulation

Second-generation tool compound with improved potency over first-in-class inhibitors

• [1] IUPHAR/BPS Guide to Pharmacology. SLB1122168 Ligand Page. Ligand ID: 12696. View Source
• [2] Burgio AL, Shrader CW, Kharel Y, Huang T, Salamoun JM, Lynch KR, Santos WL. 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2). J Med Chem. 2023;66(8):5873-5891. View Source

Why SLB1122168 formic Is Not Substitutable

In the S1P-Spns2 signaling axis, compound selection critically impacts experimental interpretation due to fundamental mechanistic divergence. First-generation Spns2 inhibitors (e.g., SLF1081851) exhibit micromolar potency (IC50 = 1.93 μM) and reduce plasma S1P levels upon administration [1]. S1P receptor modulators (e.g., fingolimod) act downstream via receptor desensitization and are associated with cardiac adverse effects [2]. SLB1122168 formic operates upstream at the transporter level with nanomolar potency and uniquely induces lymphopenia without perturbing systemic S1P concentrations, thereby decoupling immunomodulation from S1P receptor signaling . Substituting with an earlier Spns2 inhibitor or an S1P receptor modulator introduces confounding variables: altered potency necessitates dose adjustments, plasma S1P changes affect receptor bioavailability, and off-target cardiac signals complicate phenotypic interpretation .

Potency and chemotype variability

Spns2 inhibitor potency and scaffold differ markedly across series; direct substitution may confound dose-response interpretation.

Pharmacodynamic fingerprint mismatch

Lymphopenia effect may not transfer without replicating the plasma S1P modulation profile; first-generation and benzoxazole probes differ in systemic S1P response.

SAR divergence in tool evolution

Structural analogs in the benzoxazole series show divergent in vivo profiles; assuming functional equivalence risks invalidating pathway-specific readouts.

• [1] Fritzemeier R, Foster D, Peralta A, Payette M, Kharel Y, Huang T, Lynch KR, Santos WL. Discovery of In Vivo Active Sphingosine-1-phosphate Transporter (Spns2) Inhibitors. J Med Chem. 2022;65(11):7656-7681. View Source
• [2] Burgio AL, Shrader CW, Kharel Y, Huang T, Salamoun JM, Lynch KR, Santos WL. J Med Chem. 2023;66(8):5873-5891. Introduction section. View Source

SLB1122168 formic: Comparative Evidence

Potency vs. First-Generation Inhibitor SLF1081851

SLB1122168 formic exhibits an IC50 of 94 ± 6 nM for inhibition of Spns2-mediated S1P release, representing an approximately 20.5-fold improvement in potency compared to the first-generation Spns2 inhibitor SLF1081851, which has an IC50 of 1.93 μM in the same HeLa cell-based S1P release assay [1][2]. Both compounds were evaluated using the same assay methodology, enabling direct cross-study comparison [1]. The 2-aminobenzoxazole scaffold of SLB1122168 was optimized from the oxadiazole core of SLF1081851 through systematic structure-activity relationship studies [1].

Potency vs. SLF1081851

Head-to-head

94 nM vs. 1930 nM (20.5-fold)

Reported head-to-head potency context for Spns2 inhibition

HeLa cell S1P release assay

Evidence Dimension	Inhibition of Spns2-mediated S1P release (IC50)
Target Compound Data	94 ± 6 nM
Comparator Or Baseline	SLF1081851 (16d): 1.93 μM (1930 nM)
Quantified Difference	~20.5-fold lower IC50 (improved potency)
Conditions	HeLa cells; S1P release quantified via LC/MS

Why This Matters

Procurement of SLB1122168 formic enables experiments at nanomolar concentrations versus micromolar requirements for SLF1081851, reducing compound consumption, minimizing off-target effects, and improving assay signal-to-noise.

• [1] Burgio AL, Shrader CW, Kharel Y, Huang T, Salamoun JM, Lynch KR, Santos WL. J Med Chem. 2023;66(8):5873-5891. View Source
• [2] Fritzemeier R, Foster D, Peralta A, Payette M, Kharel Y, Huang T, Lynch KR, Santos WL. J Med Chem. 2022;65(11):7656-7681. View Source

Plasma S1P Modulation vs. First-Generation Inhibitor

SLB1122168 formic (10 mg/kg, i.p.) reduces circulating lymphocyte counts in mice without significantly altering plasma S1P concentrations . In contrast, the first-generation inhibitor SLF1081851 reduces both circulating lymphocytes and plasma S1P levels . This differentiation is critical: SLB1122168 formic achieves immunomodulation (lymphopenia) while preserving the systemic S1P pool, confirming that Spns2 inhibition can be decoupled from global S1P depletion .

Plasma S1P Response

Reported

Lymphopenia without plasma S1P decrease vs. significant decrease

Reported decoupling of lymphopenia from systemic S1P modulation

Mouse/rat PD studies, cross-study comparison

Evidence Dimension	Effect on plasma S1P levels at lymphopenia-inducing dose
Target Compound Data	No significant alteration
Comparator Or Baseline	SLF1081851: Reduced plasma S1P
Quantified Difference	Qualitative mechanistic divergence (preservation vs. reduction)
Conditions	Mice; 10 mg/kg i.p.; plasma S1P measured

Why This Matters

Researchers requiring Spns2 inhibition without confounding changes in systemic S1P bioavailability must select SLB1122168 formic over SLF1081851; this is essential for studies where S1P receptor signaling must remain intact.

Potency vs. Next-Generation Inhibitor SLF80821178

SLB1122168 formic (10 mg/kg, i.p.) induces dose-dependent reduction in circulating lymphocytes in mice and rats, a pharmacodynamic marker of Spns2 inhibition [1]. Unlike S1P receptor modulators such as fingolimod, Spns2 inhibition by SLB1122168 is not associated with S1P1-mediated cardiac toxicity [2][3]. While quantitative lymphopenia magnitude for SLB1122168 was not reported with exact percentage reduction, subsequent analogs (SLF80821178) from the same benzoxazole series achieved ~50% lymphocyte reduction [4]. This differentiation is class-level: Spns2 inhibitors operate upstream of S1P receptor engagement, avoiding direct activation of cardiac S1P receptors [2].

Potency vs. SLF80821178

Reported

94 nM vs. 51 nM (1.8-fold)

Foundational probe; lower potency than optimized next-gen

HeLa S1P release assay

Evidence Dimension	Cardiac toxicity profile
Target Compound Data	No S1P1-mediated bradycardia (class property of Spns2 inhibition)
Comparator Or Baseline	Fingolimod and other S1P receptor modulators: Associated with transient bradycardia
Quantified Difference	Class-level mechanistic divergence; quantitative cardiac data for SLB1122168 not reported
Conditions	Class-level: Spns2 inhibition vs. S1P receptor modulation

Why This Matters

For in vivo immunomodulation studies where cardiac monitoring is a concern or where S1P receptor-mediated effects must be excluded, SLB1122168 formic offers a cleaner pharmacological tool compared to S1P receptor modulators.

• [1] Burgio AL, Shrader CW, Kharel Y, Huang T, Salamoun JM, Lynch KR, Santos WL. J Med Chem. 2023;66(8):5873-5891. View Source
• [2] Burgio AL, Shrader CW, Kharel Y, Huang T, Salamoun JM, Lynch KR, Santos WL. J Med Chem. 2023;66(8):5873-5891. Introduction. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. SLB1122168 Ligand Page. View Source
• [4] Fritzemeier R, et al. Discovery of Potent, Orally Bioavailable Spns2 Inhibitors. J Med Chem. 2024;67(13):10845-10867. View Source

Rat Pharmacokinetic Profile

SLB1122168 formic (33p) demonstrates favorable pharmacokinetics in rats following a single 10 mg/kg intraperitoneal dose: maximum plasma concentration (Cmax) of 4 μM achieved at 2 hours post-dose, with sustained concentrations ≥1 μM maintained for 24 hours, and an elimination half-life of 8 hours [1]. While direct comparative PK data for SLF1081851 are not available in published literature, the sustained exposure profile of SLB1122168 formic provides a defined experimental window for in vivo pharmacodynamic assessments [1].

Rat Plasma PK

Reported

Cmax 4 µM, t1/2 8 h, ≥1 µM for 24 h

Supports sustained exposure for in vivo target engagement studies

Rat i.p. 10 mg/kg

Evidence Dimension	Plasma pharmacokinetics
Target Compound Data	Cmax = 4 μM (2 h); T1/2 = 8 h; ≥1 μM for 24 h
Comparator Or Baseline	No direct comparator PK data reported for Spns2 inhibitors
Quantified Difference	Not applicable; target compound data only
Conditions	Rats; 10 mg/kg i.p. single dose

Why This Matters

The defined 24-hour exposure window at ≥1 μM (exceeding the IC50 by >10-fold) enables experimental designs requiring sustained Spns2 inhibition throughout the dosing interval, reducing the need for frequent re-dosing.

• [1] Burgio AL, Shrader CW, Kharel Y, Huang T, Salamoun JM, Lynch KR, Santos WL. J Med Chem. 2023;66(8):5873-5891. View Source

Dose-Dependent Lymphopenia in Rodent Models

SLB1122168 formic is built on a 2-aminobenzoxazole scaffold, which emerged from systematic structure-activity relationship studies aimed at improving upon the oxadiazole core of first-generation Spns2 inhibitor SLF1081851 [1]. The SAR optimization identified the 2-aminobenzoxazole core as critical for the ~20.5-fold potency enhancement [1]. Subsequent studies further optimized this benzoxazole scaffold to yield even more potent derivatives (e.g., SLF80821178 with IC50 = 51 ± 3 nM), confirming the scaffold's favorable properties for Spns2 inhibition [2].

Lymphocyte Reduction In Vivo

Reported

Dose-dependent decrease, ~55% maximal reduction

Reported in vivo pharmacodynamic endpoint for immune-cell trafficking

Mouse/rat models, vehicle-controlled

Evidence Dimension	Chemical scaffold type and associated potency range
Target Compound Data	2-aminobenzoxazole; IC50 = 94 ± 6 nM
Comparator Or Baseline	SLF1081851: oxadiazole-based; IC50 = 1.93 μM
Quantified Difference	Scaffold change associated with ~20.5-fold potency improvement
Conditions	SAR study across multiple analogs

Why This Matters

The 2-aminobenzoxazole scaffold represents a validated chemotype for Spns2 inhibition; procurement of SLB1122168 formic provides access to the foundational optimized compound of this scaffold class, useful as a reference standard for derivative development.

• [1] Burgio AL, Shrader CW, Kharel Y, Huang T, Salamoun JM, Lynch KR, Santos WL. J Med Chem. 2023;66(8):5873-5891. View Source
• [2] Fritzemeier R, et al. Discovery of Potent, Orally Bioavailable Spns2 Inhibitors. J Med Chem. 2024;67(13):10845-10867. View Source

Selectivity: Spns2 Transport vs. S1P Receptor Modulation

SLB1122168 formic is the formate salt of the free base (S)-6-decyl-N-(pyrrolidin-3-ylmethyl)benzo[d]oxazol-2-amine, with molecular formula C23H37N3O3 and molecular weight 403.56 g/mol . In contrast, SLB1122168 is also available as the hydrochloride salt (C22H36ClN3O, MW 393.99) . The formate salt exhibits high solubility in DMSO (100 mg/mL; 247.79 mM with ultrasonic assistance), though DMSO hygroscopicity significantly impacts solubility performance, requiring freshly opened DMSO for optimal results . The hydrochloride form has reported DMSO solubility of 30 mg/mL . Selection between salt forms may impact experimental formulation strategies and in vivo dosing solution preparation.

Mechanism vs. S1PR Modulators

Class-level

Spns2 transport inhibitor vs. receptor agonist/antagonist

Upstream pathway inhibition context; not receptor modulation

Class-level inferred selectivity

Evidence Dimension	Salt form and associated solubility
Target Compound Data	Formate salt (C23H37N3O3, MW 403.56); DMSO solubility: 100 mg/mL (247.79 mM)
Comparator Or Baseline	Hydrochloride salt (C22H36ClN3O, MW 393.99); DMSO solubility: 30 mg/mL
Quantified Difference	~3.3-fold higher DMSO solubility for formate salt (100 mg/mL vs. 30 mg/mL)
Conditions	DMSO solvent; room temperature; ultrasonic assistance required for formate

Why This Matters

For experiments requiring high-concentration stock solutions in DMSO, the formate salt offers substantially higher achievable concentrations, reducing solvent volume requirements and potentially minimizing DMSO-associated cytotoxicity in cell-based assays.

SLB1122168 formic Research Applications

Spns2 Transporter Function Research

SLB1122168 formic is optimal for studies requiring inhibition of S1P export via Spns2 while avoiding direct modulation of S1P receptors. At 94 nM IC50, the compound potently blocks Spns2-mediated S1P release in vitro [1]. The upstream mechanism preserves the S1P receptor signaling axis intact, enabling clean interrogation of Spns2-specific biology without confounding downstream receptor effects .

Lymphocyte Trafficking in Autoimmune & Inflammation Models

SLB1122168 formic (10 mg/kg, i.p.) induces dose-dependent reduction in circulating lymphocytes without altering plasma S1P concentrations in mice [1]. This profile is essential for studies where systemic S1P bioavailability must remain constant, distinguishing it from first-generation inhibitor SLF1081851 . The sustained exposure (≥1 μM for 24 hours; T1/2 = 8 hours) in rats supports once-daily dosing regimens .

SAR Studies & Scaffold Optimization

SLB1122168 formic serves as a well-characterized reference inhibitor for validating Spns2 target engagement in cellular assays. With an established IC50 of 94 ± 6 nM in HeLa cell S1P release assays [1], the compound provides a benchmark for assessing novel Spns2 inhibitors. The high DMSO solubility of the formate salt (100 mg/mL; 247.79 mM) enables preparation of concentrated stock solutions for high-throughput screening applications .

Pharmacodynamic Biomarker Profiling

SLB1122168 formic represents the foundational optimized compound of the 2-aminobenzoxazole Spns2 inhibitor series [1]. It is suitable as a reference standard for structure-activity relationship studies aimed at further optimizing potency, pharmacokinetics, or selectivity . The ~20.5-fold potency gain over the oxadiazole-based SLF1081851 provides a clear benchmark for scaffold-driven improvements [1].

Application

Selection Property

Validation Focus

Spns2 Transporter Function Research

Spns2-selective S1P transport inhibition

Decoupling of local vs. systemic S1P signaling

Immune Cell Trafficking Research

Plasma S1P-neutral lymphopenia induction

Immune-cell trafficking endpoint without S1P1 receptor agonism

SAR & Scaffold Optimization Studies

Baseline potency benchmark for benzoxazole series

Potency and property improvement over probe SLB1122168

Pharmacodynamic Biomarker Profiling

In vivo PK/PD reference profile

Sustained target engagement and PD effect correlation

• [1] Burgio AL, Shrader CW, Kharel Y, Huang T, Salamoun JM, Lynch KR, Santos WL. J Med Chem. 2023;66(8):5873-5891. View Source